Cas no 409097-99-0 (5-phenyl-2H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-phenyl-2H-1,2,3-triazole-4-carbaldehyde
• CAS No: 409097-99-0
• MF: C₉H₇N₃O
• MW: 173.171381235123
• CID: 2107894
• PubChem ID: 300108
• Update Time: 2025-04-21

5-phenyl-2H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-2H-1,2,3-triazole-4-carbaldehyde
• 4-phenyl-1H-1,2,3-triazole-5-carbaldehyde
• 5-Phenyl-1H-1,2,3-triazole-4-carbaldehyde
• KUC107930N
• CS-0217221
• 5-Phenyl-1,2,3-triazole-4-carbaldehyde
• 821-041-8
• SY100559
• 51719-84-7
• SCHEMBL4961817
• 1H-1,2,3-Triazole-4-carboxaldehyde, 5-phenyl-
• AB01333707-02
• Phenyl-triazol-aldehyd
• 5-phenyl-2H-[1,2,3]-triazole-4-carbaldehyde
• 5-phenyl-2H-triazole-4-carbaldehyde
• Z111479770
• NCGC00340888-01
• AG-690/11353094
• CS-12595
• AKOS037621189
• C9H7N3O
• EN300-71387
• KSC-20-102
• NSC174210
• 1H-1,3-Triazole-4-carboxaldehyde, 5-phenyl-
• DA-06061
• AG-690/32534055
• MFCD18969831
• 5-Phenyl-1H-1,2,3-triazole-4-carbaldehyde #
• AC2089
• AKOS000284990
• DTXSID30966004
• NSC-174210
• BCA71984
• STK511843
• 409097-99-0
• DB-317784

• Inchi： 1S/C9H7N3O/c13-6-8-9(11-12-10-8)7-4-2-1-3-5-7/h1-6H,(H,10,11,12)
• InChI Key： LLGIAYKTCWJZHF-UHFFFAOYSA-N
• SMILES： O=CC1C(C2C=CC=CC=2)=NNN=1

Computed Properties

• Exact Mass: 173.058911855Da
• Monoisotopic Mass: 173.058911855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6Ų